rac-γ-Nonanolactone

• CAS No.: 104-61-0
• Product Name: rac-γ-Nonanolactone
• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 5-pentyloxolan-2-one
• Standard InChI: InChI=1S/C9H16O2/c1-2-3-4-5-8-6-7-9(10)11-8/h8H,2-7H2,1H3
• Standard InChIKey: OALYTRUKMRCXNH-UHFFFAOYSA-N
• SMILES: CCCCCC1CCC(=O)O1
• Canonical SMILES: CCCCCC1CCC(=O)O1
• Colorform: Colorless to slightly yellow liquid
• Density: 0.958-0.966 at 25 °C; 0.958-0.966
• Physical Description: Liquid; colourless to slightly yellow liquid with a coconut-like odou
• Description: Gamma-Nonanolide, also known as G-nonanolide, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Thus, Gamma-nonanolide is considered to be a fatty ester lipid molecule. Gamma-Nonanolide is considered to be a practically insoluble (in water) and relatively neutral molecule. Gamma-Nonanolide has been primarily detected in saliva. Within the cell, Gamma-nonanolide is primarily located in the cytoplasm. Gamma-Nonanolide exists in all eukaryotes, ranging from yeast to humans.
• Solubility: In water, 1201 mg/L at 25 °C (est); Soluble in alcohol, most fixed oils, propylene glycol; 1:1 in 60% alcohol; Soluble in five volumes of 50% alcohol; soluble in most fixed oils and mineral oil; practically insoluble in glycerol; soluble in alcohol, most fixed oils and propylene glycol; insoluble in water; 1 ml in 5 ml 60% alcohol (in ethanol)
• Synonyms: Dihydro-5-pentyl-2(3H)-furanone; 4-Hydroxynonanoic Acid γ-Lactone; (RS)-γ-Nonalactone; (±)-4-n-Pentylbutyrolactone; (±)-γ-Nonalactone; 4-Hydroxynonanoic Acid Lactone; 4-Nonanolide; 4-Pentyl-butanolide; 4-Pentylbutan-4-olide; 5-Pentyldihydro-2(3H)-fur
• Vapor Pressure: 1.18X10-2 mm Hg at 25 °C (est)
• PubChem Compound: 7710
• Last Modified: Nov 11 2021